N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H17N3OS2.ClH/c21-11-16-15-8-9-23(12-14-5-2-1-3-6-14)13-18(15)26-20(16)22-19(24)17-7-4-10-25-17;/h1-7,10H,8-9,12-13H2,(H,22,24);1H
• InChI Key: GMXYUCVMJUJYTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)C3=CC=CS3)C#N)CC4=CC=CC=C4.Cl
• Molecular Formula: C20H18ClN3OS2
• Molecular Weight: 416.0 g/mol

Description

“N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide hydrochloride” is a chemical compound with a molecular formula of C24H24ClN3O3S2. Its average mass is 502.049 Da and its monoisotopic mass is 501.094757 Da. It is suggested that this compound may have potential as a 5-LOX inhibitor.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzyl group attached to a tetrahydrothieno[2,3-c]pyridin-2-yl group, which is further attached to a thiophene-2-carboxamide group. The presence of a cyano group and a hydrochloride group also adds to the complexity of the structure.

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Chemistry

• Applications : Researchers can explore its reactivity in condensation and substitution reactions to synthesize novel heterocyclic moieties. .

Antitubulin Agents and Cancer Research

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Cyanoacetylation of Amines

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Thiophene Derivatives via Microwave Irradiation

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Solid-Phase Synthesis and Crystal Structure

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Future Directions

The high binding energy for this compound suggests its further structure optimization and the need for in-depth studies as a possible 5-LOX inhibitor. This indicates that there is potential for future research into the properties and applications of this compound.